Cas no 2228385-22-4 (2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine)

• Product Name: 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• CAS No: 2228385-22-4
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6601634
• PubChem ID: 165632410
• Update Time: 2025-06-09

2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine
• 2-{1-[4-methyl-3-(trifluoromethyl)phenyl]cyclopropyl}ethan-1-amine
• 2228385-22-4
• EN300-1944506

• Inchi： 1S/C13H16F3N/c1-9-2-3-10(8-11(9)13(14,15)16)12(4-5-12)6-7-17/h2-3,8H,4-7,17H2,1H3
• InChI Key： HTCRHBSCTSGRFZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1(CCN)CC1)(F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine

Introduction to 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228385-22-4)

2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228385-22-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclopropyl moiety fused with an aromatic ring system, which is known to enhance binding affinity and metabolic stability. The presence of a trifluoromethyl group further modulates its pharmacokinetic properties, making it an attractive scaffold for drug discovery.

The molecular structure of 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine consists of a cyclopropyl ring connected to a phenyl ring substituted with a methyl group and a trifluoromethyl group at the 3-position. This arrangement creates a rigid framework that can interact favorably with biological targets. The amine functional group at the ethyl chain terminus provides a site for further derivatization, allowing chemists to explore diverse chemical libraries and optimize pharmacological profiles.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the structural advantages of cyclopropyl-containing compounds. The cyclopropyl ring is known to improve oral bioavailability by reducing metabolic clearance, while the aromatic system enhances binding interactions with protein targets. This combination makes such molecules particularly valuable in the design of small-molecule drugs targeting neurological disorders, inflammation, and cancer.

One of the most compelling aspects of 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine is its potential as a lead compound for further drug development. Preclinical studies have suggested that derivatives of this molecule may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, modifications to the phenyl ring or the amine group could fine-tune binding affinity and selectivity, leading to more effective therapeutic outcomes.

The trifluoromethyl group is a key structural feature that influences both the physical properties and biological activity of this compound. This substituent enhances lipophilicity, which can improve membrane permeability and oral bioavailability. Additionally, trifluoromethyl groups are often found in approved drugs due to their ability to modulate metabolic stability and binding interactions. The combination of these features makes 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have shown that derivatives of this molecule may interact with targets involved in pain signaling, neurodegeneration, and immune modulation. These findings align with current trends in drug discovery, where structure-based design plays a crucial role in identifying novel therapeutic agents.

The synthesis of 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling to prevent ring opening under harsh conditions, while the aromatic substitution pattern demands precise regioselective functionalization. However, recent methodological advances have made it possible to construct such complex molecules more efficiently than ever before.

In conclusion, 2-{1-4-methyl-3-(trifluoromethyl)phenylcyclopropyl}ethan-1-amine (CAS No. 2228385-22-4) represents an exciting area of research with significant potential for drug development. Its unique structural features, combined with promising preclinical data, make it a valuable scaffold for exploring new therapeutic strategies. As research in this field continues to evolve, it is likely that more derivatives will be synthesized and evaluated for their pharmacological efficacy.